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Compound of Interest

1,1-Dimethyl-4-acetylpiperazinium
iodide

Cat. No.: B1662546

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core chemical and biological
properties of 1,1-Dimethyl-4-acetylpiperazinium iodide, a quaternary ammonium salt and a
notable nicotinic acetylcholine receptor (hnAChR) agonist. This document consolidates available
data on its chemical structure, physical properties, and biological activity, with a focus on its
interaction with NAChRs. Detailed experimental protocols for its synthesis are provided,
alongside visualizations of the synthetic workflow and its proposed mechanism of action at the
cellular level. This guide is intended to serve as a valuable resource for researchers and
professionals engaged in neuroscience, pharmacology, and drug development.

Chemical Identity and Properties

1,1-Dimethyl-4-acetylpiperazinium iodide, also referred to in the literature as N1-acetyl-N4-
dimethyl-piperazinium iodide (ADMP), is a piperazine derivative with a positively charged
guaternary ammonium center counterbalanced by an iodide anion. Its structural similarity to the
endogenous neurotransmitter acetylcholine allows it to function as an agonist at nicotinic
acetylcholine receptors.

Table 1: Chemical and Physical Properties of 1,1-Dimethyl-4-acetylpiperazinium lodide
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Property Value Reference
1-acetyl-4,4-dimethylpiperazin-
IUPAC Name ] y . yPP N/A
1-ium iodide
1,1-Dimethyl-4-
acetylpiperazinium iodide, N1-
Synonyms ) [1]
acetyl-N4-dimethyl-
piperazinium iodide (ADMP)
CAS Number 75667-84-4 [2]
Molecular Formula CsH17IN20 [2]
Molecular Weight 284.14 g/mol [3]
Appearance Crystalline solid [4]
] ] Not explicitly reported in the
Melting Point ] N/A
literature.
Boiling Point Not applicable (decomposes) N/A
Solubility Soluble in water to 100 mM [4]
Storage Temperature -20°C [2]

Table 2: Spectroscopic Data (Expected)

Spectroscopy Expected Chemical Shifts (o, ppm)
~3.0-3.5 ppm: Singlet, corresponding to the two
equivalent methyl groups on the quaternary
nitrogen. Downfield region: Multiplets for the two

1H NMR methylene groups adjacent to the quaternary

nitrogen. Upfield region: Multiplets for the two
methylene groups adjacent to the acetylated

nitrogen.
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Synthesis of 1,1-Dimethyl-4-acetylpiperazinium
lodide

The synthesis of 1,1-Dimethyl-4-acetylpiperazinium iodide can be achieved through the
guaternization of 1-acetylpiperazine with methyl iodide.

Experimental Protocol

The following protocol is based on the synthesis of analogous piperazinium compounds[1]:
Materials:

e l-acetylpiperazine

o Methyl iodide (CHsl)

¢ Anhydrous diethyl ether ((CzHs)20)

Procedure:

e A solution of 1-acetylpiperazine in anhydrous diethyl ether is prepared in a suitable reaction
vessel.

» An excess of methyl iodide is added to the solution.
e The reaction mixture is stirred at room temperature.
e The reaction is monitored for the formation of a precipitate.

o Upon completion, the resulting white crystalline solid (1,1-Dimethyl-4-acetylpiperazinium
iodide) is collected by filtration.

e The collected solid is washed with anhydrous diethyl ether to remove any unreacted starting
materials.

e The final product is dried under vacuum.

Synthesis Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1662546?utm_src=pdf-body
https://www.benchchem.com/product/b1662546?utm_src=pdf-body
https://www.benchchem.com/product/b1662546?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10220032/
https://www.benchchem.com/product/b1662546?utm_src=pdf-body
https://www.benchchem.com/product/b1662546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Purification Product

ants Process
Wash with
[ ]’H’[ H H )_’( ]’H’(anhymous diethyl exher}"@"’ under Vac”'”}‘"[ )

Click to download full resolution via product page

Caption: Synthesis workflow for 1,1-Dimethyl-4-acetylpiperazinium iodide.

Biological Activity and Mechanism of Action

1,1-Dimethyl-4-acetylpiperazinium iodide is an agonist of nicotinic acetylcholine receptors
(nAChRs).[2] These receptors are ligand-gated ion channels that are crucial for synaptic
transmission in the central and peripheral nervous systems.[5]

Nicotinic Acetylcholine Receptor Activation

Upon binding to nAChRs, 1,1-Dimethyl-4-acetylpiperazinium iodide induces a
conformational change in the receptor protein, leading to the opening of the ion channel.[2]
This allows for the influx of cations, primarily Na* and Ca?*, resulting in the depolarization of
the cell membrane.[2] The influx of calcium can also trigger various intracellular signaling
cascades.

While the specific subtype selectivity of 1,1-Dimethyl-4-acetylpiperazinium iodide is not
extensively documented, nAChR agonists generally exhibit varying affinities for different
receptor subtypes, such as the a432 and a7 subtypes, which are abundant in the central
nervous system.[5] The pharmacological effects of this compound are dependent on which
NAChR subtypes it preferentially activates.[1]

Signaling Pathway
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Caption: Proposed signaling pathway of 1,1-Dimethyl-4-acetylpiperazinium iodide.
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Conclusion

1,1-Dimethyl-4-acetylpiperazinium iodide is a valuable research tool for investigating the
function of nicotinic acetylcholine receptors. Its well-defined chemical structure and agonistic
properties make it suitable for a range of in vitro and in vivo studies. The provided synthesis
protocol offers a clear pathway for its preparation. Further research is warranted to fully
elucidate its receptor subtype selectivity and the specific downstream signaling pathways it
modulates, which will enhance its utility in the development of novel therapeutics targeting the
cholinergic system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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